Cas no 2026790-34-9 (3-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}aniline, cis)

• Product Name: 3-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}aniline, cis
• CAS No: 2026790-34-9
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 6289015
• PubChem ID: 28114700
• Update Time: 2025-05-24

3-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}aniline, cis Chemical and Physical Properties

Names and Identifiers

• 2026790-34-9
• 3-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}aniline
• 3-[[(2R,6S)-2,6-Dimethylmorpholin-4-yl]methyl]aniline
• 3-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}aniline, cis
• EN300-6472895

• Inchi： 1S/C13H20N2O/c1-10-7-15(8-11(2)16-10)9-12-4-3-5-13(14)6-12/h3-6,10-11H,7-9,14H2,1-2H3/t10-,11+
• InChI Key： SAPOZTKSZOJTJM-PHIMTYICSA-N
• SMILES： O1[C@H](C)CN(CC2C=CC=C(C=2)N)C[C@@H]1C

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.5Ų

Additional information on 3-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}aniline, cis

Research Briefing on 3-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}aniline, cis (CAS: 2026790-34-9)

In recent years, the compound 3-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}aniline, cis (CAS: 2026790-34-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique morpholine and aniline structural motifs, has shown promising potential in various therapeutic applications. The stereochemistry of the compound, particularly its cis configuration, plays a critical role in its biological activity and interaction with target proteins. This briefing aims to summarize the latest research findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 3-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}aniline, cis has been optimized in several recent studies to improve yield and purity. A notable advancement involves the use of asymmetric catalysis to achieve high enantioselectivity, which is crucial for maintaining the desired biological activity. Researchers have also explored the compound's stability under various physiological conditions, revealing insights into its pharmacokinetic profile. These studies underscore the importance of the compound's structural integrity in ensuring efficacy and safety in potential therapeutic applications.

Pharmacological investigations have highlighted the compound's interaction with specific biological targets, particularly in the central nervous system (CNS) and oncology. In CNS research, 3-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}aniline, cis has demonstrated modulatory effects on neurotransmitter receptors, suggesting potential applications in treating neurological disorders such as depression and anxiety. In oncology, preliminary studies indicate that the compound may inhibit key signaling pathways involved in tumor growth, making it a candidate for further development as an anticancer agent. These findings are supported by in vitro and in vivo data, although clinical trials are yet to be conducted.

Despite its promising properties, challenges remain in the development of 3-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}aniline, cis as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent studies have proposed structural modifications and formulation strategies to overcome these hurdles, including the development of prodrugs and nanoparticle-based delivery systems. These innovations could enhance the compound's therapeutic index and pave the way for its translation into clinical use.

In conclusion, 3-{[(2R,6S)-2,6-dimethylmorpholin-4-yl]methyl}aniline, cis represents a promising candidate in the field of chemical biology and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable subject for ongoing and future studies. Continued research efforts are essential to fully elucidate its mechanism of action, optimize its pharmacological properties, and explore its potential in treating various diseases. This briefing underscores the importance of interdisciplinary collaboration in advancing the development of this compound from bench to bedside.